Cas no 51009-73-5 (1,2-Benzenediamine, 3-chloro-5-nitro-)

• Product Name: 1,2-Benzenediamine, 3-chloro-5-nitro-
• CAS No: 51009-73-5
• MF: C₆H₆ClN₃O₂
• MW: 187.583739757538
• MDL: MFCD28363412
• CID: 363595
• PubChem ID: 12208951
• Update Time: 2025-04-19

1,2-Benzenediamine, 3-chloro-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 3-chloro-5-nitro-
• 3-chloro-5-nitrobenzene-1,2-diamine
• MFCD28363412
• BCA00973
• ZB1049
• F19604
• DTXSID60480526
• SCHEMBL11356042
• BCP31058
• 51009-73-5

• MDL： MFCD28363412
• Inchi： 1S/C6H6ClN3O2/c7-4-1-3(10(11)12)2-5(8)6(4)9/h1-2H,8-9H2
• InChI Key： VSKRLWVUULXUMF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1N)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 187.01498
• Monoisotopic Mass: 187.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 97.9Ų

Experimental Properties

• PSA: 95.18